![molecular formula C8H11NaO4 B6200755 sodium 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2694729-24-1](/img/no-structure.png)
sodium 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate
Description
The compound “sodium 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate” is a sodium salt of a carboxylic acid, which contains a bicyclic hexane structure. The bicyclic hexane structure is a common motif in many bioactive compounds .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, includes a bicyclic hexane ring, which is a six-membered ring with two bridgehead carbons connected to form a second ring. This type of structure is common in many bioactive compounds .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical transformations. For example, they can be derivatized through various transformations, opening up a rich new chemical space .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate involves the reaction of 3-chloro-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid with sodium hydroxide and formaldehyde.", "Starting Materials": [ "3-chloro-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "Sodium hydroxide", "Formaldehyde" ], "Reaction": [ "Step 1: Dissolve 3-chloro-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid in a mixture of water and ethanol.", "Step 2: Add sodium hydroxide to the mixture and stir for several hours at room temperature.", "Step 3: Add formaldehyde to the mixture and continue stirring for several more hours.", "Step 4: Filter the resulting solution and wash the solid with water.", "Step 5: Dry the solid to obtain sodium 3-(hydroxymethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate." ] } | |
CAS No. |
2694729-24-1 |
Molecular Formula |
C8H11NaO4 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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